Cas no 2172543-64-3 (tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate)

• Product Name: tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• CAS No: 2172543-64-3
• MF: C₁₅H₂₄N₄O₃S
• MW: 340.441061973572
• CID: 6422080
• PubChem ID: 165588047
• Update Time: 2025-11-06

tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate
• EN300-1641526
• tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate
• 2172543-64-3

• Inchi： 1S/C15H24N4O3S/c1-5-10-17-18-12(23-10)11-15(21-7-6-16-11)8-19(9-15)13(20)22-14(2,3)4/h11,16H,5-9H2,1-4H3
• InChI Key： YTCRYQIGGJUMPU-UHFFFAOYSA-N
• SMILES： S1C(CC)=NN=C1C1C2(CN(C(=O)OC(C)(C)C)C2)OCCN1

Computed Properties

• Exact Mass: 340.15691181g/mol
• Monoisotopic Mass: 340.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 105Ų

Additional information on tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro3.5nonane-2-carboxylate

Comprehensive Analysis of tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 2172543-64-3)

The compound tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate (CAS No. 2172543-64-3) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural features and potential applications. This spirocyclic compound combines a 1,3,4-thiadiazole moiety with a 5-oxa-2,8-diazaspiro[3.5]nonane framework, making it a promising candidate for drug discovery and development. Researchers are particularly interested in its heterocyclic architecture, which is often associated with bioactive properties such as antimicrobial, antiviral, and anti-inflammatory effects.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their versatility in medicinal chemistry. The tert-butyl ester group in this molecule enhances its stability and solubility, which are critical for pharmacokinetic optimization. The 5-ethyl-1,3,4-thiadiazol-2-yl substituent further contributes to its potential bioactivity, as thiadiazole derivatives are known for their diverse pharmacological profiles. This compound is frequently discussed in the context of fragment-based drug design and scaffold hopping, two cutting-edge strategies in modern drug discovery.

From a synthetic perspective, CAS No. 2172543-64-3 presents an interesting challenge for organic chemists. The construction of its spiro[3.5]nonane core requires precise control over ring-forming reactions, often involving multicomponent reactions or catalyzed cyclizations. These methodologies align with the growing trend toward sustainable chemistry, as researchers seek to minimize waste and improve atom economy. The compound's tert-butyl protecting group also offers opportunities for further functionalization, making it a valuable intermediate in the synthesis of more complex molecules.

The pharmaceutical industry is increasingly focusing on targeted therapies and precision medicine, and compounds like tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate are at the forefront of this movement. Its potential applications extend to central nervous system (CNS) disorders, given the spirocyclic motif's ability to cross the blood-brain barrier. Additionally, the thiadiazole ring is a common feature in enzyme inhibitors, suggesting possible uses in oncology or metabolic disease research.

For researchers and manufacturers, the availability of CAS No. 2172543-64-3 in high purity is essential. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound. Quality control measures ensure its suitability for high-throughput screening and structure-activity relationship (SAR) studies. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in the development of next-generation therapeutics.

In conclusion, tert-butyl 9-(5-ethyl-1,3,4-thiadiazol-2-yl)-5-oxa-2,8-diazaspiro[3.5]nonane-2-carboxylate represents a fascinating intersection of synthetic chemistry and drug discovery. Its unique spirocyclic structure and functional group diversity make it a valuable tool for researchers aiming to address unmet medical needs. With ongoing advancements in computational chemistry and AI-driven drug design, the potential applications of this compound are bound to expand, solidifying its place in the future of pharmaceutical innovation.